Cas no 64390-04-1 (Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-)

Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel- structure
64390-04-1 structure
Product Name:Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-
CAS No:64390-04-1
MF:C12H12O2
MW:188.222483634949
CID:517428
PubChem ID:4619717
Update Time:2025-04-19

Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[(1R,2R)-2-benzoylcyclopropyl]-, rel-
    • 1-[(1R,2R)-2-benzoylcyclopropyl]ethanone
    • 4-ISOPROPYLCYCLOHEXYL ACETATE
    • AC1L5G4K
    • acetyl-1 benzoyl-2 cyclopropane
    • AG-J-20350
    • Cyclohexanol, 4-(1-methylethyl)-, acetate, cis-
    • Cyclohexanol, 4-(1-methylethyl)-, acetate, trans-
    • NSC21124
    • SureCN9747693
    • trans-1-Acetoxy-4-isopropyl-cyclohexan
    • trans-1-Acetyl-2-benzoylcyclopropan
    • trans-4-acetoxy-1-isopropyl-cyclohexane
    • trans-4-Isopropyl-1-acetoxy-cyclohexan
    • Inchi: 1S/C12H12O2/c1-8(13)10-7-11(10)12(14)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
    • InChI Key: RQHGRXMWNHQFPH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1CC1C(C)=O

Computed Properties

  • Exact Mass: 188.08376
  • Monoisotopic Mass: 188.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 2.09440
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